Cas no 59814-98-1 (1-(furan-2-ylmethyl)-3-methylthiourea)
1-(furan-2-ylmethyl)-3-methylthiourea Chemical and Physical Properties
Names and Identifiers
-
- 1-(furan-2-ylmethyl)-3-methylthiourea
- Maybridge4_001010
- HMS1523N20
- AKOS003719826
- JCA81498
- 59814-98-1
- BQCZYDJTDCKDBL-UHFFFAOYSA-N
- 1-(2-furylmethyl)-3-methylthiourea
- CS-0257651
- SCHEMBL11597341
- IDI1_031592
- EN300-67486
- G35495
- 1-[(furan-2-yl)methyl]-3-methylthiourea
-
- Inchi: 1S/C7H10N2OS/c1-8-7(11)9-5-6-3-2-4-10-6/h2-4H,5H2,1H3,(H2,8,9,11)
- InChI Key: BQCZYDJTDCKDBL-UHFFFAOYSA-N
- SMILES: S=C(NC)NCC1=CC=CO1
Computed Properties
- Exact Mass: 170.05138412Da
- Monoisotopic Mass: 170.05138412Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 69.3Ų
1-(furan-2-ylmethyl)-3-methylthiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328321-50mg |
1-(Furan-2-ylmethyl)-3-methylthiourea |
59814-98-1 | 95% | 50mg |
¥1612.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328321-100mg |
1-(Furan-2-ylmethyl)-3-methylthiourea |
59814-98-1 | 95% | 100mg |
¥1544.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328321-250mg |
1-(Furan-2-ylmethyl)-3-methylthiourea |
59814-98-1 | 95% | 250mg |
¥2318.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328321-500mg |
1-(Furan-2-ylmethyl)-3-methylthiourea |
59814-98-1 | 95% | 500mg |
¥4089.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328321-1g |
1-(Furan-2-ylmethyl)-3-methylthiourea |
59814-98-1 | 95% | 1g |
¥6912.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328321-2.5g |
1-(Furan-2-ylmethyl)-3-methylthiourea |
59814-98-1 | 95% | 2.5g |
¥12670.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328321-5g |
1-(Furan-2-ylmethyl)-3-methylthiourea |
59814-98-1 | 95% | 5g |
¥20055.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1328321-10g |
1-(Furan-2-ylmethyl)-3-methylthiourea |
59814-98-1 | 95% | 10g |
¥29721.00 | 2024-05-07 | |
| Enamine | EN300-67486-0.05g |
1-[(furan-2-yl)methyl]-3-methylthiourea |
59814-98-1 | 95% | 0.05g |
$64.0 | 2023-02-13 | |
| Enamine | EN300-67486-0.1g |
1-[(furan-2-yl)methyl]-3-methylthiourea |
59814-98-1 | 95% | 0.1g |
$66.0 | 2023-02-13 |
1-(furan-2-ylmethyl)-3-methylthiourea Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1-(furan-2-ylmethyl)-3-methylthiourea
Professional Introduction to 1-(furan-2-ylmethyl)-3-methylthiourea (CAS No. 59814-98-1)
1-(furan-2-ylmethyl)-3-methylthiourea (CAS No. 59814-98-1) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in various biochemical and medicinal chemistry studies. The molecular structure of 1-(furan-2-ylmethyl)-3-methylthiourea incorporates both aromatic and sulfur-containing functional groups, which contribute to its diverse chemical reactivity and biological activity.
The furan-2-ylmethyl moiety in the compound's name is particularly noteworthy, as furan derivatives are widely recognized for their role in pharmaceutical intermediates and bioactive molecules. The presence of this group enhances the compound's ability to interact with biological targets, making it a valuable scaffold for drug discovery. Additionally, the methylthiourea component introduces sulfur atoms into the molecule, which are known to participate in various biochemical pathways and reactions. This combination of features makes 1-(furan-2-ylmethyl)-3-methylthiourea a versatile compound for research purposes.
In recent years, there has been a growing interest in exploring the pharmacological properties of thiourea derivatives, particularly those incorporating heterocyclic structures like furan. Studies have demonstrated that such compounds can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural motif of 1-(furan-2-ylmethyl)-3-methylthiourea aligns well with these trends, offering a promising platform for developing novel therapeutic agents.
One of the most compelling aspects of 1-(furan-2-ylmethyl)-3-methylthiourea is its potential as a precursor in synthetic chemistry. The compound's reactivity allows for modifications at multiple sites, enabling researchers to tailor its properties for specific applications. For instance, the furan ring can be further functionalized through various chemical reactions, such as alkylation, acylation, or oxidation, to produce derivatives with enhanced biological activity or improved pharmacokinetic profiles.
The pharmaceutical industry has been particularly keen on exploring thiourea-based compounds due to their historical significance in drug development. Many well-known drugs have incorporated thiourea or its derivatives into their molecular structures. While modern pharmaceuticals have evolved significantly, the fundamental principles of drug design still rely on understanding the interactions between molecules and biological targets. 1-(furan-2-ylmethyl)-3-methylthiourea represents an excellent example of how classical heterocyclic chemistry can contribute to contemporary drug discovery efforts.
Recent advancements in computational chemistry have further enhanced the utility of compounds like 1-(furan-2-ylmethyl)-3-methylthiourea. Molecular modeling techniques allow researchers to predict the binding affinity and metabolic stability of potential drug candidates with high accuracy. These predictions are crucial for optimizing lead compounds before they enter preclinical testing. The structural features of 1-(furan-2-ylmethyl)-3-methylthiourea make it an ideal candidate for such studies, as its molecular framework provides numerous opportunities for interaction with biological receptors.
The synthesis of 1-(furan-2-ylmethyl)-3-methylthiourea is another area where significant progress has been made. Modern synthetic methodologies have enabled more efficient and scalable production processes compared to traditional approaches. These improvements have not only reduced costs but also enhanced the availability of the compound for research purposes. As a result, more scientists can now explore its potential applications without facing significant logistical challenges.
In conclusion, 1-(furan-2-ylmethyl)-3-methylthiourea (CAS No. 59814-98-1) is a multifaceted compound with broad implications in chemical biology and medicinal chemistry. Its unique structural features make it a valuable tool for drug discovery and synthetic chemistry research. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly important role in developing new therapeutic strategies.
59814-98-1 (1-(furan-2-ylmethyl)-3-methylthiourea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)